2-(3-Chloropropyl)-1H-imidazole hydrochloride
Description
Future Directions
Piperidines and their derivatives play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “2-(3-Chloropropyl)-1H-imidazole hydrochloride”, is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various targets, such as ikkb and dopamine receptors .
Biochemical Pathways
Similar compounds have been shown to influence various pathways, including dna damage stress response, apoptosis, and base excision dna repair pathway .
Result of Action
Similar compounds have been shown to induce mitotic catastrophe and inhibit mitotic checkpoints .
properties
IUPAC Name |
2-(3-chloropropyl)-1H-imidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2.ClH/c7-3-1-2-6-8-4-5-9-6;/h4-5H,1-3H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRYFSHSYAVEVHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N1)CCCCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloropropyl)-1H-imidazole hydrochloride | |
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